1. Home
  2. Product
  3. Main Products
  4. Methyl 6-amino-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4-(3-methoxyphenyl)-4H-pyran-3-carboxylate
Methyl 6-amino-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4-(3-methoxyphenyl)-4H-pyran-3-carboxylate Methyl 6-amino-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4-(3-methoxyphenyl)-4H-pyran-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 445384-08-7
VCID: VC0460305
InChI: InChI=1S/C27H26N4O4S/c1-33-19-9-6-8-17(12-19)23-20(14-29)25(30)35-22(24(23)27(32)34-2)15-36-26-18(13-28)11-16-7-4-3-5-10-21(16)31-26/h6,8-9,11-12,23H,3-5,7,10,15,30H2,1-2H3
SMILES: COC1=CC=CC(=C1)C2C(=C(OC(=C2C(=O)OC)CSC3=C(C=C4CCCCCC4=N3)C#N)N)C#N
Molecular Formula: C27H26N4O4S
Molecular Weight: 502.6g/mol

Methyl 6-amino-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4-(3-methoxyphenyl)-4H-pyran-3-carboxylate

CAS No.: 445384-08-7

Main Products

VCID: VC0460305

Molecular Formula: C27H26N4O4S

Molecular Weight: 502.6g/mol

Methyl 6-amino-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4-(3-methoxyphenyl)-4H-pyran-3-carboxylate - 445384-08-7

CAS No. 445384-08-7
Product Name Methyl 6-amino-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4-(3-methoxyphenyl)-4H-pyran-3-carboxylate
Molecular Formula C27H26N4O4S
Molecular Weight 502.6g/mol
IUPAC Name methyl 6-amino-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4-(3-methoxyphenyl)-4H-pyran-3-carboxylate
Standard InChI InChI=1S/C27H26N4O4S/c1-33-19-9-6-8-17(12-19)23-20(14-29)25(30)35-22(24(23)27(32)34-2)15-36-26-18(13-28)11-16-7-4-3-5-10-21(16)31-26/h6,8-9,11-12,23H,3-5,7,10,15,30H2,1-2H3
Standard InChIKey UZOWGZHITSFTGD-UHFFFAOYSA-N
SMILES COC1=CC=CC(=C1)C2C(=C(OC(=C2C(=O)OC)CSC3=C(C=C4CCCCCC4=N3)C#N)N)C#N
Canonical SMILES COC1=CC=CC(=C1)C2C(=C(OC(=C2C(=O)OC)CSC3=C(C=C4CCCCCC4=N3)C#N)N)C#N
PubChem Compound 3438157
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19